Cas no 1250691-44-1 (3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine)

• Product Name: 3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine
• CAS No: 1250691-44-1
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD16781328
• CID: 5682870
• PubChem ID: 62505019
• Update Time: 2023-09-15

3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2578517
• 3-(3,5-dimethylphenyl)-2-methylpropan-1-amine
• 1250691-44-1
• AKOS011794861
• 3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine

• MDL： MFCD16781328
• Inchi： 1S/C12H19N/c1-9-4-10(2)6-12(5-9)7-11(3)8-13/h4-6,11H,7-8,13H2,1-3H3
• InChI Key： JJUJOTRLRCMVLO-UHFFFAOYSA-N
• SMILES： NCC(C)CC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų